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Compound of Interest

Compound Name:
Methanesulfonamide, N-

(trimethylsilyl)-

Cat. No.: B1354349 Get Quote

Essential Safety and Handling Guide for
Methanesulfonamide, N-(trimethylsilyl)-
This guide provides crucial safety and logistical information for the handling and disposal of

Methanesulfonamide, N-(trimethylsilyl)-. It is intended for researchers, scientists, and

professionals in drug development. Adherence to these procedural steps is vital for ensuring

laboratory safety and experimental integrity.

Physicochemical and Hazard Data
A summary of key quantitative data for related compounds is presented below. A specific

Safety Data Sheet (SDS) for Methanesulfonamide, N-(trimethylsilyl)- should be consulted for

definitive information.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1354349?utm_src=pdf-interest
https://www.benchchem.com/product/b1354349?utm_src=pdf-body
https://www.benchchem.com/product/b1354349?utm_src=pdf-body
https://www.benchchem.com/product/b1354349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Methanesulfonamide
(Trimethylsilyl)methanesul
fonate

CAS Number 3144-09-0 10090-05-8

Molecular Formula CH₅NO₂S C₄H₁₂O₃SSi

Molecular Weight 95.12 g/mol 168.29 g/mol

Form Solid Liquid

Melting Point 85-89 °C N/A

Boiling Point N/A 103-104 °C at 25 mmHg[1]

Flash Point Not applicable 30 °C (86 °F) - closed cup[1]

Density N/A 1.09 g/mL at 25 °C

Signal Word Warning Warning

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation)

H226 (Flammable liquid and

vapor)

Operational Plan: Safe Handling Protocol
Given its nature as a silylating agent, Methanesulfonamide, N-(trimethylsilyl)- is expected to

be sensitive to moisture and may be flammable. The following protocol outlines the necessary

steps for its safe handling.

Engineering Controls
Fume Hood: All handling of Methanesulfonamide, N-(trimethylsilyl)- must be conducted in

a certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation.[2][3]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a full-face

shield.[2][3][4][5]
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Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any signs

of degradation or puncture before use.[2][6][7]

Protective Clothing: A flame-resistant lab coat, long pants, and closed-toe shoes are

mandatory.[2][8] For larger quantities, consider a chemical-resistant apron or coveralls.[4]

[8]

Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,

a full-face respirator with an appropriate cartridge (e.g., ABEK) should be used.[3]

Handling Procedures
Preparation: Before handling, ensure that an eyewash station and safety shower are

accessible and unobstructed.

Dispensing:

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with

moisture.

Use non-sparking tools for transfers.[1]

During Experimentation:

Keep containers tightly closed when not in use.[3]

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.[7]

Post-Experiment:

Decontaminate all surfaces and equipment that have come into contact with the chemical.

Wash hands thoroughly after handling.[7]
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Workflow for Safe Handling of Methanesulfonamide, N-
(trimethylsilyl)-
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Caption: Workflow for the safe handling of Methanesulfonamide, N-(trimethylsilyl)-.

Disposal Plan
Chemical waste must be handled in a manner that ensures the safety of personnel and

protects the environment.

Waste Collection:

Collect all waste containing Methanesulfonamide, N-(trimethylsilyl)-, including

contaminated consumables (e.g., gloves, paper towels), in a dedicated, properly labeled,

and sealed hazardous waste container.

Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Methanesulfonamide, N-(trimethylsilyl)-".

Storage:

Store the waste container in a designated, well-ventilated, and secondary containment

area, away from incompatible materials.

Disposal:
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Dispose of the hazardous waste through your institution's Environmental Health and

Safety (EHS) office. Do not dispose of this chemical down the drain.[1][3]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][9]

Skin Contact: Remove contaminated clothing and promptly wash the affected skin with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops

or persists.[9]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[2][3]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[9]

Spill Response
The response to a spill depends on its size and the immediate hazards.

Minor Spill (Contained within a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with a dry, inert absorbent material such as

vermiculite or sand.

Carefully collect the absorbed material into a hazardous waste container.

Decontaminate the spill area.

Major Spill (Outside of a fume hood or large volume):
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Evacuate: Immediately evacuate the laboratory and alert others.

Isolate: Close the laboratory doors to contain vapors.

Report: Contact your institution's EHS or emergency response team.[10] Provide details

about the chemical spilled and the location.

Do not attempt to clean up a major spill without specialized training and equipment.

Emergency Response Logic
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Caption: Logical relationships for emergency response to a spill or exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1354349?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/trimethylsilyl-methanesulfonate.htm
https://www.echemi.com/sds/n-trimethylsilylbistrifluoromethanesulfonylimide-pid_Rock31829.html
https://www.echemi.com/sds/methanesulfonamide-pid_Seven25301.html
https://blog.storemasta.com.au/examples-of-ppe-for-various-dangerous-goods-classes
https://www.hsa.ie/eng/publications_and_forms/publications/chemical_and_hazardous_substances/a_guide_to_non-respiratory_personal_protective_equipment_ppe_for_use_with_chemical_agents_in_the_workplace.pdf
https://aspr.hhs.gov/S3/Pages/Personal-Protective-Equipment.aspx
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://cws.auburn.edu/shared/content/files/1758/Emergency%20and%20Spill%20Response%20Procedures.pdf
https://www.benchchem.com/product/b1354349#personal-protective-equipment-for-handling-methanesulfonamide-n-trimethylsilyl
https://www.benchchem.com/product/b1354349#personal-protective-equipment-for-handling-methanesulfonamide-n-trimethylsilyl
https://www.benchchem.com/product/b1354349#personal-protective-equipment-for-handling-methanesulfonamide-n-trimethylsilyl
https://www.benchchem.com/product/b1354349#personal-protective-equipment-for-handling-methanesulfonamide-n-trimethylsilyl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1354349?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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